2-(4-chlorophenyl)-1-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)ethan-1-one

• IUPAC Name: 2-(4-chlorophenyl)-1-[4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C17H18ClN7O/c1-23-16-15(21-22-23)17(20-11-19-16)25-8-6-24(7-9-25)14(26)10-12-2-4-13(18)5-3-12/h2-5,11H,6-10H2,1H3
• InChI Key: HGWRJEOBOUHJQI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)CC4=CC=C(C=C4)Cl)N=N1
• Molecular Formula: C17H18ClN7O
• Molecular Weight: 371.8 g/mol
• CAS No.: 1060208-22-1

Description

This compound features a 4-chlorophenyl group connected via an ethanone linker to a piperazine ring, which is further substituted with a 3-methyltriazolo[4,5-d]pyrimidine moiety. The triazolopyrimidine scaffold is notable for its role in kinase inhibition, as seen in related medicinal chemistry studies . Synthetic routes for analogous compounds often involve coupling reactions between substituted piperazines and heterocyclic cores, as exemplified in the synthesis of structurally similar derivatives like compound m6 ().

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structural analogues include derivatives with variations in the aryl, triazole, or pyrimidine substituents. Below is a comparative analysis based on hypothetical pharmacological and physicochemical properties inferred from related compounds:

Compound	Key Substituents	Molecular Weight (g/mol)	LogP (Predicted)	Potential Targets
Target Compound	4-Chlorophenyl, 3-methyltriazolo-pyrimidine	~428.9	~3.2	Kinases (e.g., PI3K, JAK)
m6 ()	5-Chloro-pyrimidine, isopropyltriazole-phenyl	~503.0	~3.8	Kinase inhibitors (unspecified)
Hypothetical Analog (e.g., 4-Fluorophenyl variant)	4-Fluorophenyl, 3-methyltriazolo-pyrimidine	~412.8	~2.9	Similar kinase targets

Key Observations :

• Chlorophenyl vs.
• Triazole Substitution : The 3-methyltriazolo-pyrimidine in the target compound may offer steric and electronic differences compared to the isopropyltriazole in m6 , affecting binding affinity and selectivity toward kinase ATP-binding pockets .
• Piperazine Linker: The ethanone-piperazine moiety is conserved across analogues, suggesting its role in maintaining solubility and conformational flexibility.